Cas no 1156889-50-7 (4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline)

• Product Name: 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline
• CAS No: 1156889-50-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5157172
• PubChem ID: 43663564
• Update Time: 2026-03-04

4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-methyl-N-(4-methylphenyl)-
• 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

• Inchi： 1S/C12H15N3/c1-9-3-5-12(6-4-9)13-7-11-8-14-15-10(11)2/h3-6,8,13H,7H2,1-2H3,(H,14,15)
• InChI Key： NNLSSTNLZQFQMM-UHFFFAOYSA-N
• SMILES： N1C=C(CNC2=CC=C(C)C=C2)C(C)=N1

Additional information on 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

Introduction to 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline and Its Significance in Modern Chemical Research

4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline, with the CAS number 1156889-50-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex aromatic structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The structure of 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline consists of a benzene ring substituted with a methyl group at the 4-position and an N-(3-methyl-1H-pyrazol-4-yl)methanamine moiety. This unique arrangement of functional groups makes it a versatile candidate for further chemical modifications and biological evaluations. The presence of the pyrazole ring, known for its pharmacological activity, enhances the compound's potential as a building block for drug discovery.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing pyrazole moieties. Pyrazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline is no exception and has been explored for its potential role in modulating these pathways.

One of the most compelling aspects of 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline is its ability to interact with various enzymes and receptors. Studies have shown that this compound can serve as a scaffold for designing molecules that exhibit high selectivity and potency. For instance, researchers have investigated its interactions with enzymes involved in metabolic pathways, suggesting that it may have applications in the treatment of metabolic disorders.

The pharmacokinetic properties of 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline are also of great interest. Preliminary studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development into a therapeutic agent. Additionally, its solubility profile suggests that it can be formulated into various dosage forms, enhancing its clinical applicability.

The synthesis of 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline has been optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the overall yield but also minimize the formation of by-products, ensuring a cleaner synthesis process.

In the realm of computational chemistry, 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, researchers can predict the compound's behavior within biological systems, thereby guiding the design of more effective derivatives.

The toxicological profile of 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline is another critical area of investigation. Comprehensive safety assessments have been conducted to evaluate its acute and chronic toxicity. These studies have provided valuable insights into its potential side effects and safe dosage ranges. The results suggest that the compound is well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations.

The future directions for research on 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline are multifaceted. One key area involves exploring its potential as an intermediate in the synthesis of more complex drug molecules. By incorporating this scaffold into larger structures, researchers can develop novel compounds with enhanced pharmacological properties.

Another exciting avenue is the investigation of 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline's role in targeted therapy strategies. For example, it could be modified to specifically target overexpressed receptors or enzymes found in cancer cells. Such targeted approaches hold promise for developing more effective treatments with fewer side effects.

In conclusion, 4-methyl-N-(3-methyl-1H-pyrazol-4-yl)methylaniline, identified by CAS number 1156889-50-7, represents a significant advancement in chemical research with potential applications across multiple therapeutic areas. Its unique structure, combined with promising preclinical data, positions it as a valuable asset in the quest for novel pharmaceuticals.